Cas no 1536235-12-7 ([1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-(difluoromethyl)-2-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-(difluoromethyl)-2-methyl-
• CAS No: 1536235-12-7
• MF: C₇H₆F₂N₄O
• MW: 200.145547389984
• CID: 5251678
• Update Time: 2025-05-20

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-(difluoromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-(difluoromethyl)-2-methyl-

• Inchi： 1S/C7H6F2N4O/c1-3-10-7-11-4(6(8)9)2-5(14)13(7)12-3/h2,6H,1H3,(H,10,11,12)
• InChI Key： XUXSJLUUVXYWKY-UHFFFAOYSA-N
• SMILES： C12N=C(C)NN1C(=O)C=C(C(F)F)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-(difluoromethyl)-2-methyl-

Compound CAS No. 1536235-12-7: [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-(difluoromethyl)-2-methyl-

The compound with CAS No. 1536235-12-7, known as [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-(difluoromethyl)-2-methyl-, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically triazolopyrimidines, which are known for their unique chemical properties and biological activities.

CAS No. 1536235-12-7 represents a specific identifier assigned by the Chemical Abstracts Service (CAS), ensuring that this compound can be uniquely identified in scientific literature and databases. The name [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one highlights its structural features: a triazole ring fused with a pyrimidine ring system. The substituents on this molecule include a difluoromethyl group at position 5 and a methyl group at position 2, which contribute to its distinct chemical properties.

Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into its molecular structure and stability. The presence of fluorine atoms in the difluoromethyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one derivatives has been a topic of interest in medicinal chemistry due to their potential as drug candidates. Researchers have investigated the effects of substituents on the pyrimidine ring on the compound's biological activity. For instance, the methyl group at position 2 enhances lipophilicity, which is crucial for drug absorption and bioavailability.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one derivatives with unprecedented accuracy. These models have provided valuable insights into their photochemical properties and reactivity under different conditions.

The development of efficient synthetic routes for this compound is another area of active research. Traditional methods often involve multi-step reactions with low yields; however, modern techniques such as microwave-assisted synthesis and catalytic processes have significantly improved the synthesis efficiency.

In conclusion, CAS No. 1536235-12-7 represents a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development.